Sodium erythorbate [FCC]
Overview
Description
Sodium erythorbate [FCC] is a useful research compound. Its molecular formula is C6H9NaO7 and its molecular weight is 216.12 g/mol. The purity is usually 95%.
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Scientific Research Applications
Application in Meat Products
Sodium erythorbate is used as a co-stain and antioxidant in meat products. Its primary roles include protecting the color of food, preventing oxidative deterioration, and improving food quality. This compound has been specifically studied for its effectiveness in meat products, demonstrating its importance in the food industry for maintaining product quality (Song Zhong-xian, 2014).
Role in Oxidative Stability of Sausages
Sodium erythorbate (NaEry) has been evaluated as an antioxidant in sausage formulations. Studies have shown that it can be substituted with natural pigments like norbixin and zeaxanthin, which maintain the oxidative stability of sausages effectively (A. Mercadante et al., 2010).
Enhancing Microalgal Growth
In the field of microalgae cultivation, sodium erythorbate has been studied for its ability to improve the growth of Chlorella vulgaris by reducing photosynthetic oxygen accumulation in the culture medium. This results in enhanced algal autotrophic growth through the moderate control of dissolved oxygen (Hongwu Cui et al., 2017).
Preservation of Oyster Mushrooms
Sodium erythorbate has been used in combination with citric acid and modified atmosphere packaging (MAP) to extend the storage life of sliced oyster mushrooms. This combination has shown to retain firmness, color, and phenolic content, thereby improving the postharvest shelf life of oyster mushrooms (R. Ventura-Aguilar et al., 2017).
Inhibiting Rancidity in Frozen Fish
Studies on Pacific herring have demonstrated the effectiveness of sodium erythorbate in reducing fat oxidation and retarding the development of rancidity when stored at cold temperatures. Its use in various applications such as glazing and vacuum packaging has been evaluated, highlighting its potential in extending the storage life of frozen fish products (E. Bilinski et al., 1979).
High-Temperature Drilling Fluid Formulation
Sodium erythorbate has been studied for its role in formulating high-performance water-based drilling fluids. These fluids are designed to be stable under high temperatures and effective in retarding problems associated with reactive shale, marking its significance in the petroleum engineering field (E. Akpan et al., 2019).
Preventing Browning in Diced Potatoes
Research on the prevention of enzymatic browning in potatoes has shown that sodium erythorbate can reduce quinones formed in the enzymatic reaction back to the original phenolic compounds, effectively inhibiting browning. This highlights its application in the food processing industry for maintaining the quality of products like diced potatoes (H. Gopalan et al., 1999).
Properties
IUPAC Name |
sodium;(2R)-2-[(1R)-1,2-dihydroxyethyl]-4-hydroxy-5-oxo-2H-furan-3-olate;hydrate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8O6.Na.H2O/c7-1-2(8)5-3(9)4(10)6(11)12-5;;/h2,5,7-10H,1H2;;1H2/q;+1;/p-1/t2-,5-;;/m1../s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKESWEQTVZVSSF-DMWQRSMXSA-M | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C1C(=C(C(=O)O1)O)[O-])O)O.O.[Na+] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C([C@H]([C@@H]1C(=C(C(=O)O1)O)[O-])O)O.O.[Na+] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NaO7 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
63524-04-9 | |
Record name | Sodium erythorbate monohydrate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0063524049 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | sodium (2R)-2-[(1R)-1,2-dihydroxyethyl]-3-hydroxy-5-oxo-2H-furan-4-olate hydrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | SODIUM ERYTHORBATE MONOHYDRATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Q981WU671C | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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